(E)-3-(2-chlorophenyl)-N-((3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl)methyl)acrylamide

• IUPAC Name: (E)-3-(2-chlorophenyl)-N-[[3-(1-methylpyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl]prop-2-enamide
• InChI: InChI=1S/C17H15ClN4O2/c1-22-10-4-7-14(22)17-20-16(24-21-17)11-19-15(23)9-8-12-5-2-3-6-13(12)18/h2-10H,11H2,1H3,(H,19,23)/b9-8+
• InChI Key: UGBHAUYLWVLAGW-CMDGGOBGSA-N
• Canonical SMILES: CN1C=CC=C1C2=NOC(=N2)CNC(=O)C=CC3=CC=CC=C3Cl
• Isomeric SMILES: CN1C=CC=C1C2=NOC(=N2)CNC(=O)/C=C/C3=CC=CC=C3Cl
• Molecular Formula: C17H15ClN4O2
• Molecular Weight: 342.8 g/mol

Description

(E)-3-(2-chlorophenyl)-N-((3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl)methyl)acrylamide is a useful research compound. Its molecular formula is C17H15ClN4O2 and its molecular weight is 342.78. The purity is usually 95%.
BenchChem offers high-quality (E)-3-(2-chlorophenyl)-N-((3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl)methyl)acrylamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-3-(2-chlorophenyl)-N-((3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl)methyl)acrylamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Compound Synthesis

Heterocyclic compounds, especially those containing the 1,2,4-oxadiazole ring, are pivotal in the development of new materials and pharmaceuticals. For instance, thiosemicarbazide derivatives have been used as precursors for synthesizing diverse heterocyclic systems, including imidazole, 1,3,4-oxadiazole, and triazine ring systems, showcasing their potential in creating compounds with varied biological activities (Elmagd et al., 2017).

Polymer Science Applications

In polymer science, the integration of heterocyclic moieties, such as the 1,3,4-oxadiazole ring, into polymers has been shown to enhance materials' optical and thermal properties. For example, polymers containing the 1,3,4-oxadiazole ring exhibited high thermal stability and unique fluorescence characteristics, making them suitable for advanced optical applications (Hamciuc et al., 2015).

Corrosion Inhibition

The structural framework of "(E)-3-(2-chlorophenyl)-N-((3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl)methyl)acrylamide" suggests potential applications in corrosion inhibition. Similar acrylamide derivatives have been investigated for their efficiency in protecting metals against corrosion, demonstrating the versatility of such compounds in industrial applications (Baskar et al., 2014).

Environmental Remediation

Acrylamide-based polymers, especially those modified with heterocyclic rings, have been explored for their utility in environmental remediation. These materials show promise in adsorbing and removing toxic metals from wastewater, indicating the potential environmental applications of compounds with similar structural features (Mirzaeinejad & Mansoori, 2018).

Antimicrobial and Anticancer Research

Compounds structurally related to "(E)-3-(2-chlorophenyl)-N-((3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl)methyl)acrylamide" have been synthesized and evaluated for their antibacterial and anticancer activities. The exploration of new derivatives could lead to the discovery of potent agents with specific biological activities (Bondock & Gieman, 2015).